Cas no 872674-51-6 (1H-Indole-3-ethanol, 5-chloro-2-phenyl-)

1H-Indole-3-ethanol, 5-chloro-2-phenyl- structure
872674-51-6 structure
Product Name:1H-Indole-3-ethanol, 5-chloro-2-phenyl-
CAS No:872674-51-6
MF:C16H14ClNO
MW:271.741463184357
CID:658393
PubChem ID:11594236
Update Time:2025-04-19

1H-Indole-3-ethanol, 5-chloro-2-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-3-ethanol, 5-chloro-2-phenyl-
    • 2-(5-chloro-2-phenyl-1H-indol-3-yl)ethanol
    • 872674-51-6
    • DTXSID30469161
    • Inchi: 1S/C16H14ClNO/c17-12-6-7-15-14(10-12)13(8-9-19)16(18-15)11-4-2-1-3-5-11/h1-7,10,18-19H,8-9H2
    • InChI Key: HZZGCIJHZJODAA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC2=C(C=1)C(CCO)=C(C1C=CC=CC=1)N2

Computed Properties

  • Exact Mass: 271.0763918g/mol
  • Monoisotopic Mass: 271.0763918g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 36Ų
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